Cas no 304882-40-4 (N-(Pyridin-4-yl)-[1,1'-biphenyl]-4-carboxamide)

• Product name: N-(Pyridin-4-yl)-[1,1'-biphenyl]-4-carboxamide
• CAS No: 304882-40-4
• MF: C₁₈H₁₄N₂O
• MW: 274.316564083099
• CID: 6628529
• PubChem ID: 765802

N-(Pyridin-4-yl)-[1,1'-biphenyl]-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-PYRIDINYL)[1,1'-BIPHENYL]-4-CARBOXAMIDE
• 4-phenyl-N-(4-pyridyl)benzamide
• AB00614253-06
• MLS000717999
• DTXSID401267047
• N-4-Pyridinyl[1,1'-biphenyl]-4-carboxamide
• 304882-40-4
• cid_765802
• AA-504/32991041
• 4-phenyl-N-pyridin-4-ylbenzamide
• SR-01000393843
• AKOS000603715
• SR-01000393843-1
• CHEMBL1478316
• SMR000279567
• NCGC00301864-01
• Oprea1_459721
• N-(pyridin-4-yl)-[1,1'-biphenyl]-4-carboxamide
• 4-phenyl-N-pyridin-4-yl-benzamide
• 11T-0621
• Oprea1_613596
• CS-0333218
• HMS2669I08
• BDBM46408
• N-(Pyridin-4-yl)-[1,1'-biphenyl]-4-carboxamide

• Inchi： 1S/C18H14N2O/c21-18(20-17-10-12-19-13-11-17)16-8-6-15(7-9-16)14-4-2-1-3-5-14/h1-13H,(H,19,20,21)
• InChI Key： ANWLWGXHARUECE-UHFFFAOYSA-N
• SMILES： C1(C=CC(C(=O)NC2C=CN=CC=2)=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 274.110613074g/mol
• Monoisotopic Mass: 274.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42Ų
• XLogP3: 3.3

Additional information on N-(Pyridin-4-yl)-[1,1'-biphenyl]-4-carboxamide

Comprehensive Overview of N-(Pyridin-4-yl)-[1,1'-biphenyl]-4-carboxamide (CAS No. 304882-40-4)

N-(Pyridin-4-yl)-[1,1'-biphenyl]-4-carboxamide, identified by its CAS No. 304882-40-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique biphenyl and pyridine structural motifs, serves as a critical intermediate in the synthesis of advanced molecules. Researchers and industry professionals are increasingly exploring its potential applications due to its versatile chemical properties and compatibility with modern synthetic methodologies.

The molecular structure of N-(Pyridin-4-yl)-[1,1'-biphenyl]-4-carboxamide features a biphenyl core linked to a pyridine moiety via a carboxamide bridge. This arrangement not only enhances its stability but also allows for selective functionalization, making it a valuable building block in drug discovery. Recent studies highlight its role in the development of kinase inhibitors, a class of compounds pivotal in targeting cancer and inflammatory diseases. The demand for such intermediates has surged, aligning with the growing focus on precision medicine and personalized therapies.

In the context of green chemistry and sustainable synthesis, CAS No. 304882-40-4 has been evaluated for its efficiency in catalytic reactions. Its compatibility with metal-free and low-waste processes addresses the industry's shift toward environmentally friendly practices. This aligns with global trends, as evidenced by the rise in searches for "sustainable chemical intermediates" and "eco-friendly synthesis methods." The compound's adaptability to flow chemistry and microwave-assisted reactions further underscores its relevance in cutting-edge research.

Another area of interest is the compound's potential in material science. Its aromatic system and planar geometry make it a candidate for organic semiconductors and light-emitting diodes (OLEDs). With the electronics industry prioritizing flexible and energy-efficient displays, N-(Pyridin-4-yl)-[1,1'-biphenyl]-4-carboxamide is being investigated for its optoelectronic properties. Searches for "organic electronic materials" and "OLED intermediates" reflect this burgeoning demand, positioning the compound as a topic of high relevance.

From a commercial perspective, the availability and scalability of CAS No. 304882-40-4 are frequently discussed. Suppliers emphasize high-purity grades to meet the stringent requirements of pharmaceutical Good Manufacturing Practices (GMP). Questions such as "Where to buy N-(Pyridin-4-yl)-[1,1'-biphenyl]-4-carboxamide?" or "How to synthesize 304882-40-4?" dominate online forums, indicating robust market interest. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, ensuring compliance with regulatory standards.

In summary, N-(Pyridin-4-yl)-[1,1'-biphenyl]-4-carboxamide (304882-40-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span therapeutics, sustainable synthesis, and advanced materials, resonating with contemporary scientific and industrial priorities. As research progresses, this compound is poised to play an even more prominent role in addressing complex challenges across multiple disciplines.